Cas no 1805122-13-7 (4-Chloro-2-methyl-6-nitrobenzylamine)

• Product Name: 4-Chloro-2-methyl-6-nitrobenzylamine
• CAS No: 1805122-13-7
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 5003680
• Update Time: 2025-08-04

4-Chloro-2-methyl-6-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-6-nitrobenzylamine

• Inchi： 1S/C8H9ClN2O2/c1-5-2-6(9)3-8(11(12)13)7(5)4-10/h2-3H,4,10H2,1H3
• InChI Key： NPYZCTTUHSQVOT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CN)=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8

Additional information on 4-Chloro-2-methyl-6-nitrobenzylamine

Professional Introduction to 4-Chloro-2-methyl-6-nitrobenzylamine (CAS No. 1805122-13-7)

4-Chloro-2-methyl-6-nitrobenzylamine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1805122-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro, methyl, and nitro functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of 4-Chloro-2-methyl-6-nitrobenzylamine consists of a benzene ring substituted with a chloro group at the 4-position, a methyl group at the 2-position, and a nitro group at the 6-position. This specific arrangement of substituents imparts distinct reactivity and interaction capabilities, making it a versatile building block for drug discovery and development. The presence of the nitro group, in particular, enhances its utility in redox reactions and metal coordination studies, which are crucial for understanding its potential applications in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitroaromatic compounds due to their ability to modulate various biological pathways. Studies have indicated that derivatives of nitrobenzenes can exhibit potent effects on enzymes and receptors involved in inflammation, cancer, and infectious diseases. The 4-Chloro-2-methyl-6-nitrobenzylamine structure, with its optimized substitution pattern, is being investigated for its potential as a precursor in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 4-Chloro-2-methyl-6-nitrobenzylamine is its role as an intermediate in the preparation of more complex molecules. Researchers have leveraged its reactivity to develop new synthetic routes for heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, the benzylamine moiety can be further functionalized to introduce additional pharmacophores, enhancing the drug-like properties of the final product. This flexibility has made CAS No. 1805122-13-7 a preferred choice for medicinal chemists seeking to design innovative therapeutic strategies.

The pharmaceutical industry has been particularly interested in exploring the potential of nitroaromatic compounds as anticancer agents. The ability of these compounds to induce apoptosis and inhibit tumor growth has been well-documented in preclinical studies. The structural features of 4-Chloro-2-methyl-6-nitrobenzylamine, including its electron-withdrawing nitro group and electron-donating methyl group, contribute to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that can effectively target diseased cells while minimizing side effects.

In addition to its applications in oncology, 4-Chloro-2-methyl-6-nitrobenzylamine has shown promise in the treatment of infectious diseases. The nitro group's ability to undergo reduction to an amine can be exploited to develop prodrugs that release active pharmaceutical ingredients (APIs) within infected tissues. This mechanism has been particularly effective against pathogens that thrive in anaerobic environments, where redox reactions are prevalent. The compound's stability under various conditions makes it an ideal candidate for such therapeutic applications.

The synthesis of CAS No. 1805122-13-7 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve optimal results. These methods not only enhance efficiency but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

The growing body of research on nitroaromatic compounds underscores their significance in modern drug discovery. The unique properties of 4-Chloro-2-methyl-6-nitrobenzylamine make it a valuable tool for developing new therapies across multiple therapeutic areas. As our understanding of these compounds continues to evolve, we can expect to see even more innovative applications emerge from ongoing research efforts.

In conclusion, 4-Chloro-2-methyl-6-nitrobenzylamine (CAS No. 1805122-13-7) represents a promising compound with diverse applications in pharmaceutical chemistry. Its structural features and reactivity profile make it an ideal candidate for synthesizing novel biologically active molecules with potential therapeutic benefits. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation drugs designed to combat various diseases.